Cas no 2379322-14-0 (4-Bromo-N-cyclohexyl-2,5-difluorobenzamide)

• Product Name: 4-Bromo-N-cyclohexyl-2,5-difluorobenzamide
• CAS No: 2379322-14-0
• MF: C₁₃H₁₄BrF₂NO
• MW: 318.157169818878
• MDL: MFCD32631967
• CID: 5075153
• Update Time: 2026-03-01

4-Bromo-N-cyclohexyl-2,5-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-cyclohexyl-2,5-difluorobenzamide

• MDL： MFCD32631967
• Inchi： 1S/C13H14BrF2NO/c14-10-7-11(15)9(6-12(10)16)13(18)17-8-4-2-1-3-5-8/h6-8H,1-5H2,(H,17,18)
• InChI Key： LMVXVIQYDKJBAY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1F)C(NC1CCCCC1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 3.9
• Topological Polar Surface Area: 29.1

Additional information on 4-Bromo-N-cyclohexyl-2,5-difluorobenzamide

Introduction to 4-Bromo-N-cyclohexyl-2,5-difluorobenzamide (CAS No. 2379322-14-0)

4-Bromo-N-cyclohexyl-2,5-difluorobenzamide (CAS No. 2379322-14-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, represents a promising candidate for various therapeutic applications. Its molecular structure, featuring a bromine substituent and a cyclohexyl amide group, combined with fluorine atoms at the 2 and 5 positions of the benzene ring, contributes to its distinct reactivity and potential biological activity.

The synthesis and characterization of 4-Bromo-N-cyclohexyl-2,5-difluorobenzamide involve meticulous attention to detail to ensure high purity and yield. The presence of multiple functional groups makes this compound a versatile intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to explore its potential in drug discovery, particularly in the development of novel bioactive agents targeting specific disease pathways.

In recent years, there has been a surge in interest regarding fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine atoms into pharmaceuticals often leads to increased binding affinity and selectivity. The specific arrangement of fluorine atoms in 4-Bromo-N-cyclohexyl-2,5-difluorobenzamide not only enhances its stability but also influences its interactions with biological targets, making it an attractive scaffold for medicinal chemists.

The bromine substituent on the benzene ring adds another layer of reactivity to this compound. Bromine is known for its ability to participate in various chemical transformations, including cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. This feature makes 4-Bromo-N-cyclohexyl-2,5-difluorobenzamide a valuable building block for constructing more intricate pharmacophores.

The cyclohexyl amide group contributes to the compound's solubility and bioavailability, which are critical factors in drug development. Amides are commonly found in biologically active molecules due to their ability to form hydrogen bonds and interact with biological targets effectively. The cyclohexyl moiety further enhances these interactions by providing steric bulk and influencing the conformation of the molecule.

The latest research in the field of medicinal chemistry has highlighted the potential of 4-Bromo-N-cyclohexyl-2,5-difluorobenzamide as a lead compound for treating various inflammatory and neurological disorders. Studies have shown that derivatives of this compound exhibit promising anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, preliminary findings suggest that it may have neuroprotective effects, making it a candidate for developing therapies against neurodegenerative diseases.

The structural features of 4-Bromo-N-cyclohexyl-2,5-difluorobenzamide, particularly the combination of bromine and fluorine substituents, have also attracted interest in materials science applications. These compounds often exhibit unique electronic properties that make them suitable for use in organic electronics and optoelectronic devices. The ability to fine-tune these properties through structural modifications offers exciting possibilities for developing next-generation materials.

In conclusion, 4-Bromo-N-cyclohexyl-2,5-difluorobenzamide (CAS No. 2379322-14-0) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural composition and reactivity make it a valuable tool for researchers exploring new therapeutic agents and advanced materials. As ongoing studies continue to uncover its biological activities and applications, this compound is poised to play a crucial role in future scientific advancements.